Cas no 2528-16-7 (Monobenzyl phthalate)

• Product Name: Monobenzyl phthalate
• CAS No: 2528-16-7
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD00020279
• CID: 43122
• PubChem ID: 87575290
• Update Time: 2025-05-26

Monobenzyl phthalate Chemical and Physical Properties

Names and Identifiers

• Phthalic acid monobenzyl ester
• Benzyl hydrogen phthalate
• Monobenzyl Phthalate
• 2-phenylmethoxycarbonylbenzoic acid
• mono-Benzyl phthalate
• Monobenzyl phthalate (MBzP)
• 1,2-Benzenedicarboxylic acid 1-(phenylmethyl) ester,Phthalic acid monobenzyl ester
• 1,2-Benzenedicarboxylic acid,mono(phenylmethyl) ester
• 2-(benzyloxycarbonyl)benzoic acid
• 2-HO2CC6H4CO2Bn
• Mono-n-benzyl phthalate
• o-benzyloxycarbonylbenzoic acid
• Phthalic acid,benzyl ester
• 1,2-Benzenedicarboxylic acid 1-(phenylmethyl) ester
• 2-((Benzyloxy)carbonyl)benzoic acid
• Phthalic acid, benzyl ester
• 2-[(Benzyloxy)carbonyl]benzoic acid
• 1,2-Benzenedicarboxylic acid, mono(phenylmethyl) ester
• Mono(phenylmethyl) 1,2-benzenedicarboxylate
• 27NM8BNV1K
• Benzene-1,2-dicarboxylic acid, mono(phenyl
• HMS2300N14
• Phthalic acid, mono-benzyl ester 100 microg/mL in Methyl-tert-butyl ether
• ChemDiv3_000594
• BIDD:PXR0040
• DTXCID7023938
• FT-0672455
• FT-0634345
• CHEBI:132612
• Benzene-1,2-dicarboxylic acid, monobenzyl ester
• 1,2-Benzenedicarboxylic acid, 1-(phenylmethyl) ester
• Tox21_300626
• MBeP
• NSC-402008
• EINECS 219-771-1
• NSC 402008
• 1,2-Benzenedicarboxylic acid, mono(phenylmethyl) ester (9CI); Phthalic acid, benzyl ester (6CI,7CI,8CI); 2-[(Benzyloxy)carbonyl]benzoic acid; Benzyl hydrogen phthalate; Monobenzyl phthalate; NSC 402008
• mono benzyl phthalate
• BENZYLHYDROGENPHTHALAT
• MLS000104449
• o-(benzyloxycarbonyl)benzoic acid
• 1, mono(phenylmethyl) ester
• 2-((Benzyloxy)carbonyl)benzoicacid
• CAS-2528-16-7
• CBDivE_003018
• 2-[(Benzyloxy)carbonyl]benzoic acid #
• F17052
• mono-Benzyl phthalate, analytical standard
• SCHEMBL116566
• SR-01000399402-1
• Phthalic acid, mono-benzyl ester
• J-015907
• SMR000054384
• CS-W012564
• CHEMBL1466083
• XIKIUQUXDNHBFR-UHFFFAOYSA-N
• SR-01000399402
• NCGC00254352-01
• Q26840961
• NCGC00080394-02
• HMS1474K22
• BENZYLHYDROGENPHTHALAT [WHO-DD]
• DTXSID9043938
• HY-W011848
• NS00010913
• P1191
• MFCD00020279
• UNII-27NM8BNV1K
• AKOS001570006
• A18530
• AS-47938
• 2528-16-7
• 2-benzyloxycarbonylbenzoic acid
• BzBP
• NSC402008
• BRD-K83275418-001-01-7
• Benzene-1,2-dicarboxylic acid, mono(phenylmethyl) ester
• DB-046661
• AG-205/40012187
• STK524189
• XH1172
• Monobenzyl phthalate (Standard)
• 2-[benzyloxycarbonyl]benzoic acid
• 219-771-1
• HY-W011848R
• Monobenzyl phthalate

• MDL： MFCD00020279
• Inchi： 1S/C15H12O4/c16-14(17)12-8-4-5-9-13(12)15(18)19-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key： XIKIUQUXDNHBFR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.2390 (rough estimate)
• Melting Point: 104.0 to 108.0 deg-C
• Boiling Point: 359.49°C (rough estimate)
• Flash Point: 167.8±17.5 °C
• Refractive Index: 1.4872 (estimate)
• PSA: 63.60000
• LogP: 2.74180
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Monobenzyl phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• RTECS：CZ4322500
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Monobenzyl phthalate

Monobenzyl Phthalate (CAS No. 2528-16-7): A Comprehensive Overview

Monobenzyl Phthalate, also known by its CAS registry number CAS No. 2528-16-7, is a versatile chemical compound that has garnered significant attention in various industrial and research domains. This compound, which belongs to the phthalate esters family, is widely recognized for its unique properties and applications. In recent years, advancements in chemical synthesis and material science have further enhanced our understanding of its potential uses and environmental impact.

The molecular structure of Monobenzyl Phthalate consists of a phthalic acid backbone with a benzyl group attached via an ester linkage. This structure imparts the compound with excellent solubility in organic solvents and moderate stability under standard conditions. Researchers have recently explored the role of Monobenzyl Phthalate in polymer formulations, where it serves as a plasticizer, enhancing the flexibility and durability of materials. Studies published in leading journals highlight its ability to improve the mechanical properties of polyvinyl chloride (PVC) without compromising its thermal stability.

In addition to its industrial applications, Monobenzyl Phthalate has found niche uses in pharmaceuticals and personal care products. Its ability to act as a penetration enhancer has made it a valuable ingredient in topical formulations, facilitating the delivery of active ingredients through the skin. Recent clinical trials have demonstrated its efficacy in enhancing the bioavailability of certain drugs, making it a subject of interest for pharmacologists and dermatologists alike.

The synthesis of Monobenzyl Phthalate involves a multi-step process that typically begins with the esterification of phthalic acid derivatives. Innovations in catalytic processes have led to more efficient production methods, reducing both costs and environmental impact. For instance, the use of enzymatic catalysts has been reported to significantly improve yield while minimizing by-products, aligning with current trends toward sustainable chemistry.

Monobenzyl Phthalate. Studies conducted under controlled laboratory conditions suggest that this compound undergoes microbial degradation under aerobic conditions, though rates vary depending on environmental factors such as temperature and pH levels. These findings are crucial for assessing its long-term impact on ecosystems and guiding regulatory frameworks for its safe use.

The global market for phthalates, including derivatives like Monobenzyl Phthalate, continues to evolve driven by demand from diverse industries such as construction, automotive, and healthcare. Market analysis reports highlight steady growth projections due to increasing applications in high-performance materials and sustainable product development.

In conclusion, Monobenzyl Phthalate (CAS No. 2528-16-7) stands out as a multifaceted chemical compound with expanding applications across various sectors. Ongoing research into its synthesis methods, environmental behavior, and bioavailability underscores its importance in modern chemistry and materials science.